Cas no 2209964-73-6 (1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine)

• Product Name: 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine
• CAS No: 2209964-73-6
• MF: C₁₄H₂₀N₂O₂S
• MW: 280.385802268982
• CID: 6601489
• PubChem ID: 132365151
• Update Time: 2025-10-18

1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

• EN300-6717060
• 1-[2-(ethenesulfonyl)ethyl]-4-phenylpiperazine
• AKOS034125452
• 2209964-73-6
• 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine

• Inchi： 1S/C14H20N2O2S/c1-2-19(17,18)13-12-15-8-10-16(11-9-15)14-6-4-3-5-7-14/h2-7H,1,8-13H2
• InChI Key： YKLPZAWGKDUAHZ-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN1CCN(C2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 280.12454906g/mol
• Monoisotopic Mass: 280.12454906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49Ų

Additional information on 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine

1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine: A Comprehensive Overview

The compound with CAS No 2209964-73-6, known as 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a piperazine ring with a benzene ring and an ethenesulfonyl group. The piperazine ring serves as the central framework, while the benzene ring introduces aromaticity and potential for further functionalization. The ethenesulfonyl group, attached via an ethyl chain, adds a sulfonamide functionality, which is known for its stability and bioavailability.

Recent studies have highlighted the potential of 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine in drug design, particularly in the development of modulators for various biological targets. The molecule's structure allows for a wide range of interactions, making it a versatile scaffold for medicinal chemists. For instance, researchers have explored its ability to act as a ligand for G-protein coupled receptors (GPCRs), which are critical targets in the treatment of numerous diseases, including cardiovascular disorders and neurological conditions.

The synthesis of 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine involves a multi-step process that typically begins with the preparation of the piperazine core. This is followed by the introduction of the benzene ring through Friedel-Crafts alkylation or other aromatic substitution reactions. The ethenesulfonyl group is then introduced via nucleophilic substitution or coupling reactions, depending on the specific conditions and desired regioselectivity.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. By modifying the substituents on the piperazine ring or the benzene ring, researchers can tailor the molecule's properties to suit specific therapeutic needs. For example, introducing electron-withdrawing groups can enhance the molecule's binding affinity to certain receptors, while hydrophilic groups can improve its solubility and bioavailability.

In addition to its role in drug design, 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine has also been investigated for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in supramolecular chemistry and crystal engineering. Researchers have explored its ability to form self-assembled structures, which could have applications in nanotechnology and advanced materials.

From an environmental perspective, the synthesis and application of 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine have been carefully evaluated to ensure sustainability and minimal ecological impact. Green chemistry principles have been applied in its production process, including the use of recyclable catalysts and solvent systems that minimize waste generation.

In conclusion, 1-[2-(Ethenesulfonyl)ethyl]-4-phenylpiperazine (CAS No 2209964-73-6) is a versatile and intriguing compound with a wide range of applications in both pharmaceutical and materials science research. Its unique structure, combined with recent advancements in synthetic methodologies and drug design strategies, positions it as a valuable tool for addressing some of today's most pressing scientific challenges.